Cas no 17921-63-0 (Androsta-5,15-dien-17-one,3-hydroxy-, (3b)-)

Androsta-5,15-dien-17-one,3-hydroxy-, (3b)- Properties

Names and Identifiers

• Androsta-5,15-dien-17-one,3-hydroxy-, (3b)-
• 5,15-ANDROSTDIENE-3-HYDROXY-17-ONE
• 3β-Hydroxyandrosta-5,15-dien-17-one
• (3S,8R,9S,10R,13S,14S)-3-hydroxy-10,13-dimethyl-1,2,3,4,7,8,9,11,12,14-decahydrocyclopenta[a]phenanthren-17-one
• 5,16-ANDROSTADIEN-3BETA-OL-17-ONE
• 3β-Hydroxy-androsta-5,15-dien-17-one
• 3beta-hydroxyandrosta-5,15-dien-17-one
• XGAZYVFYLADCPH-USOAJAOKSA-N
• 3b-Hydroxyandrosta-5,15-dien-17-one
• (3aS,3bR,7S,9aR,9bS,11aS)-7-hydroxy-9a,11a-dimethyl-1H,3aH,3bH,4H,6H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-one
• DTXSID10453588
• 17921-63-0
• SCHEMBL6574830
• (3ss)-3-Hydroxyandrosta-5,15-dien-17-one
• +Expand

• InChIKey： XGAZYVFYLADCPH-USOAJAOKSA-N
• Inchi： InChI=1S/C19H26O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h3,5-6,13-16,20H,4,7-11H2,1-2H3/t13-,14-,15-,16-,18-,19-/m0/s1
• SMILES： O[C@H]1CC[C@@]2([C@H]3CC[C@@]4(C(C=C[C@H]4[C@@H]3CC=C2C1)=O)C)C

Computed Properties

• Exact Mass: 286.19300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 286.193280068g/mol
• Heavy Atom Count: 21
• Complexity: 546
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• LogP: 3.65520
• PSA: 37.30000